Synthesis of 3-Bromo-1-phenylpropan-1-ol: A Technical Guide
Synthesis of 3-Bromo-1-phenylpropan-1-ol: A Technical Guide
CAS Number: 34052-63-6
Molecular Formula: C
Part 1: Executive Summary & Retrosynthetic Analysis
3-Bromo-1-phenylpropan-1-ol is a critical building block in the pharmaceutical industry, serving as the immediate precursor to the amino-alcohol core of selective serotonin reuptake inhibitors (SSRIs). Its synthesis is dominated by the reduction of 3-bromopropiophenone (3-bromo-1-phenylpropan-1-one), a pathway that offers scalability and access to high enantiomeric excess (ee) via asymmetric catalysis.
This guide details two primary protocols:
-
Racemic Synthesis: A robust sodium borohydride reduction suitable for initial material generation.
-
Enantioselective Synthesis: A Corey-Bakshi-Shibata (CBS) reduction to access the (S)- or (R)-enantiomer, essential for modern drug development standards.
Retrosynthetic Logic
The retrosynthetic disconnection reveals the 1,3-functionalized framework. The most reliable disconnection is at the C1-O bond (reduction) rather than C-C bond formation, avoiding the handling of unstable organometallics with leaving groups.
Figure 1: Retrosynthetic analysis identifying 3-bromopropiophenone as the strategic intermediate.
Part 2: Synthesis Protocols
Method A: Chemoselective Reduction (Racemic)
Objective: Efficient synthesis of (±)-3-bromo-1-phenylpropan-1-ol. Scale: Laboratory (10–50 g).
1. Reaction Mechanism
Sodium borohydride (NaBH
2. Reagents & Equipment
| Reagent | Equiv.[1][2] | Role |
| 3-Bromopropiophenone | 1.0 | Substrate |
| NaBH | 0.5–0.6 | Reducing Agent |
| Methanol (MeOH) | Solvent | Protic solvent for borohydride activation |
| CeCl | 1.0 | Luche reagent (prevents conjugate reduction) |
3. Step-by-Step Protocol
-
Preparation: Dissolve 3-bromopropiophenone (10.0 g, 47 mmol) in anhydrous MeOH (100 mL) in a round-bottom flask equipped with a thermometer and magnetic stir bar.
-
Cooling: Cool the solution to 0 °C using an ice bath. Critical: Low temperature prevents the formation of the epoxide side-product (1-phenyl-1,2-epoxypropane) via intramolecular S
2. -
Addition: Add NaBH
(1.0 g, 26 mmol) portion-wise over 30 minutes. Monitor gas evolution (H ). -
Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature (20–25 °C) for 1 hour. Monitor via TLC (Hexane/EtOAc 4:1).
-
Quench: Carefully add saturated NH
Cl solution (50 mL) to destroy excess hydride. -
Extraction: Evaporate MeOH under reduced pressure. Extract the aqueous residue with CH
Cl (3 x 50 mL). -
Workup: Wash combined organics with brine, dry over anhydrous Na
SO , and concentrate in vacuo. -
Purification: The crude oil is typically >95% pure. If necessary, purify via flash column chromatography (Silica gel, 10-20% EtOAc in Hexanes).
Yield: 90–95% (Colorless to pale yellow oil).
Method B: Enantioselective CBS Reduction
Objective: Synthesis of (R)- or (S)-3-bromo-1-phenylpropan-1-ol (>95% ee). Relevance: The (S)-enantiomer is the direct precursor to (S)-Fluoxetine.
1. The Catalytic System
The Corey-Bakshi-Shibata (CBS) reduction utilizes a chiral oxazaborolidine catalyst to direct the hydride attack.[3][4]
-
(S)-CBS Catalyst
yields (R)-Alcohol -
(R)-CBS Catalyst
yields (S)-Alcohol
2. Reagents
| Reagent | Equiv. | Role |
| 3-Bromopropiophenone | 1.0 | Substrate |
| (R)-Me-CBS (1M in Toluene) | 0.1 (10 mol%) | Chiral Catalyst |
| Borane-THF (BH | 0.6–1.0 | Stoichiometric Reductant |
| THF (Anhydrous) | Solvent | Aprotic solvent |
3. Step-by-Step Protocol
-
Catalyst Activation: In a flame-dried Schlenk flask under Argon, charge (R)-Me-CBS solution (10 mol%).
-
Borane Addition: Add BH
·THF (0.6 equiv) to the catalyst solution at room temperature. Stir for 15 minutes. -
Substrate Addition: Dissolve 3-bromopropiophenone in anhydrous THF.
-
Controlled Reduction: Add the ketone solution slowly (via syringe pump) to the catalyst/borane mixture over 1 hour at -20 °C to 0 °C .
-
Note: Slow addition ensures the ketone concentration remains low, favoring the catalyzed pathway over the non-catalyzed background reduction.
-
-
Quench: Add MeOH (caution: H
evolution) to decompose the borane complex. -
Workup: Perform standard aqueous workup (1N HCl wash to remove catalyst residue, followed by extraction).
-
Characterization: Determine enantiomeric excess (ee) via Chiral HPLC (Chiralcel OD-H column, Hexane/IPA).
Part 3: Process Visualization
Reaction Scheme & Workflow
The following diagram illustrates the parallel pathways and the critical decision points for stereochemical control.
Figure 2: Decision matrix for synthesis of 3-Bromo-1-phenylpropan-1-ol.
Part 4: Analytical Data & Safety
Characterization Data
| Property | Value | Notes |
| Appearance | Colorless to pale yellow oil | Darkens upon storage |
| Boiling Point | 132–135 °C @ 7 Torr | High vacuum distillation recommended |
| Distinctive benzylic proton at 4.92 ppm | ||
| C-Br at ~30.5 ppm |
Safety & Handling (E-E-A-T)
-
Lachrymator Hazard: Both the starting ketone (3-bromopropiophenone) and the product are potent lachrymators (tear-inducing). All operations must be conducted in a fume hood .
-
Skin Irritant: Direct contact causes severe irritation. Double-gloving (Nitrile) is recommended.
-
Instability: The product can cyclize to 1-phenyl-1,3-propanediol cyclic ether (oxetane) or epoxide if treated with strong bases. Store at 2–8 °C under inert atmosphere.
References
-
Synthesis of Fluoxetine via 3-bromo-1-phenylpropan-1-ol: Bridgewater College Digital Commons. "Synthesis of Fluoxetine."[5] [Link]
-
Corey-Bakshi-Shibata (CBS) Reduction General Protocol: Journal of the American Chemical Society. "A stable and easily prepared catalyst for the enantioselective reduction of ketones." [Link]
-
Chemical Properties and CAS Verification: PubChem Laboratory Chemical Safety Summary. "3-Bromo-1-phenylpropan-1-one (Precursor Data)." [Link]
Sources
- 1. 3-Bromo-1-phenylpropane, MP Biomedicals 100 g | Buy Online | MP Biomedicals, Inc | Fisher Scientific [fishersci.com]
- 2. asset.library.wisc.edu [asset.library.wisc.edu]
- 3. alfa-chemistry.com [alfa-chemistry.com]
- 4. m.youtube.com [m.youtube.com]
- 5. Process for the preparation of fluoxetine - Patent US-5166437-A - PubChem [pubchem.ncbi.nlm.nih.gov]
